Cas no 1219976-42-7 (1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride)

• Product Name: 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride
• CAS No: 1219976-42-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 1075613
• PubChem ID: 56830975
• Update Time: 2025-06-08

1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Piperidinyloxy)phenyl]-1-ethanone hydrochloride
• 1-(4-piperidin-3-yloxyphenyl)ethanone;hydrochloride
• 1-(4-(Piperidin-3-yloxy)phenyl)ethanone hydrochloride
• 1-[4-(3-Piperidinyloxy)phenyl]-1-ethanonehydrochloride
• 1219976-42-7
• AKOS015848176
• 1-(4-(Piperidin-3-yloxy)phenyl)ethanonehydrochloride
• 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride

• MDL： MFCD13560965
• Inchi： 1S/C13H17NO2.ClH/c1-10(15)11-4-6-12(7-5-11)16-13-3-2-8-14-9-13;/h4-7,13-14H,2-3,8-9H2,1H3;1H
• InChI Key： PJLWVXBHIHMPDB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(C)=O)=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride

Introduction to 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride (CAS No: 1219976-42-7)

1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride, identified by its Chemical Abstracts Service (CAS) number 1219976-42-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidinyloxy substituent linked to a phenyl ring and a ketone moiety, has garnered attention due to its structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural composition of 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride positions it as a versatile scaffold for drug discovery. The presence of the piperidinyloxy group, a nitrogen-containing heterocycle, is particularly noteworthy. Piperidine derivatives are well-documented for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. This makes the compound a promising candidate for therapeutic applications targeting neurological disorders, such as depression, anxiety, and cognitive impairments.

Recent advancements in pharmacophores have highlighted the importance of aryl-ketone structures in medicinal chemistry. The phenyl-1-ethanone moiety in this compound contributes to its potential interactions with biological targets. Specifically, the ketone group can engage in hydrogen bonding or participate in π-stacking interactions, which are critical for binding affinity and selectivity. These features are particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

Moreover, the hydrochloride salt form of 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride improves its pharmacokinetic properties. Salts are often preferred in drug development due to enhanced solubility, bioavailability, and stability. This characteristic is crucial for formulating oral or injectable dosage forms, ensuring effective delivery to patients. The improved solubility also facilitates rapid absorption and distribution throughout the body, which is essential for achieving therapeutic efficacy.

In the context of current research, 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride aligns with ongoing efforts to develop novel treatments for complex diseases. For instance, studies have demonstrated that piperidine derivatives can modulate monoamine oxidase (MAO) enzymes, which are implicated in neurodegenerative disorders like Parkinson’s disease. The ketone group in this compound may also contribute to its potential interaction with MAO or other enzymes involved in neurotransmitter metabolism.

Additionally, the aryl-ketone scaffold has been explored in the development of antiviral and anticancer agents. The ability of this motif to engage with biological targets through multiple interaction modes makes it a valuable building block for drug design. Recent computational studies have shown that analogs of 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride can exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. These findings suggest that further optimization of this scaffold could yield lead compounds for oncology applications.

The synthesis of 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic aromatic substitution to introduce the piperidinyloxy group onto the phenyl ring, followed by condensation reactions to form the ketone moiety. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, can be employed to improve yield and purity.

In terms of biological evaluation, preliminary studies on 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride have shown promising results in vitro. The compound demonstrates moderate affinity for certain receptors and enzymes, suggesting potential therapeutic utility. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. In vivo studies are essential for validating these findings and exploring potential side effects or off-target interactions.

The development of new pharmaceuticals relies heavily on innovative molecular design and rigorous testing protocols. 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride exemplifies how structural modifications can lead to novel bioactive molecules with therapeutic potential. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising candidates for clinical development.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 1-4-(3-Piperidinyloxy)phenyl-1-ethanonehydrochloride, with their unique structural features and biological relevance, represent important contributions to modern medicine. Continued investigation into this molecule and its analogs holds promise for addressing unmet medical needs across various therapeutic areas.